CYP4A1 Oxidation of Brominated vs. Iodo Fatty Acids
Brominated fatty acids exhibit a distinct metabolic fate compared to iodo analogs in CYP4A1‑catalyzed oxidation. In a head‑to‑head class‑level comparison, 12‑bromododecanoic acid is efficiently oxidized to 12‑hydroxydodecanoic acid and 12‑oxododecanoic acid, whereas the 12‑iodo analogue is very poorly oxidized [1]. This demonstrates that bromine substitution permits productive enzyme‑mediated halogen oxidation, while iodine substitution largely abrogates it. The quantitative difference in oxidation rate (Br > Cl > I) [1] establishes that brominated fatty acids are metabolically active probes, whereas iodo analogs are not suitable for studying ω‑hydroxylation pathways.
| Evidence Dimension | Oxidative metabolism by CYP4A1 |
|---|---|
| Target Compound Data | 12‑bromododecanoic acid is oxidized to 12‑hydroxydodecanoic acid and 12‑oxododecanoic acid (rate: Br > Cl > I) |
| Comparator Or Baseline | 12‑iodododecanoic acid is very poorly oxidized |
| Quantified Difference | Bromo analogue is actively oxidized; iodo analogue is essentially inert |
| Conditions | Recombinant CYP4A1 enzyme assay |
Why This Matters
This class‑level evidence indicates that brominated fatty acids, including 12(R)-bromo‑13(R)-hydroxy‑9(Z)-octadecenoic acid, are viable probes for cytochrome P450 studies, while iodo‑substituted analogs would yield negligible activity, making them unsuitable for investigating enzyme mechanism.
- [1] He, X., Cryle, M. J., Ortiz de Montellano, P. R., et al. (2005). Calibration of the channel that determines the ω‑hydroxylation regiospecificity of cytochrome P4504A1. Journal of Biological Chemistry, 280(24), 22697-22705. View Source
